Cas no 2115742-03-3 (NHWD-870)

• Product Name: NHWD-870
• CAS No: 2115742-03-3
• MF: C₂₉H₂₉N₇O
• MW: 491.59
• CID: 4766939
• PubChem ID: 137448679
• Update Time: 2024-11-08

NHWD-870 Chemical and Physical Properties

Names and Identifiers

• NHWD-870
• MS-29139
• G17702
• CS-0142664
• 5-(3,5-dimethyltriazol-4-yl)-12-methyl-8-[(S)-oxan-4-yl(phenyl)methyl]-3,8,12,13-tetrazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2(7),3,5,10,13,15-heptaene
• AKOS040755345
• (S)-7-(1,4-Dimethyl-1H-1,2,3-triazol-5-yl)-1-methyl-9-(phenyl(tetrahydro-2H-pyran-4-yl)methyl)-1,9-dihydropyrido[2',3':4,5]pyrrolo[3,2-f]indazole
• HY-134463
• 2115742-03-3
• SCHEMBL20687248

• Inchi： InChI=1S/C29H29N7O/c1-18-28(35(3)33-32-18)22-14-26-27(30-16-22)23-13-21-17-31-34(2)24(21)15-25(23)36(26)29(19-7-5-4-6-8-19)20-9-11-37-12-10-20/h4-8,13-17,20,29H,9-12H2,1-3H3/t29-/m1/s1
• InChI Key： YMSCCGUMGIFOSI-GDLZYMKVSA-N
• SMILES： CC1=C(N(N=N1)C)C2=CC3=C(C4=C(N3C(C5CCOCC5)C6=CC=CC=C6)C=C7C(=C4)C=NN7C)N=C2

Computed Properties

• Exact Mass: 491.24335857g/mol
• Monoisotopic Mass: 491.24335857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Delta carbolines